PEG5-Containing PROTACs Avoid CRBN-Mediated GSPT1 Neosubstrate Degradation: A Safety Selectivity Window Absent in PEG2 and PEG3 Linkers
In a systematic study of Retro-2-derived CRBN-recruiting PROTACs bearing PEG2, PEG3, PEG4, PEG5, and PEG6 linkers, Tintillier et al. (2026) demonstrated that PEG linker length is the decisive determinant of GSPT1 neosubstrate degradation [1]. PROTACs containing PEG2 linkers (compounds 2 and 2bis) potently degraded GSPT1 with DC₅₀ values of 430 nM and 310 nM (Dmax = 74% and 96%, respectively, via Lumit assay), and the PEG3-containing PROTAC (compound 3) showed intermediate GSPT1 degradation (DC₅₀ = 700/590 nM, Dmax = 29%/68% by Western blot/Lumit) [1]. In contrast, PEG4-, PEG5-, and PEG6-containing PROTACs (compounds 4, 5, and 6) produced no detectable GSPT1 degradation in HeLa cells, while retaining cellular target engagement activity (IC₅₀ values of 0.74, 6.89, and 2.68 µM respectively in Stx-1 protection assays) [1]. This demonstrates that Acid-PEG5-C2-Boc—as a PEG5 building block—occupies a selectivity-safe 'window' where CRBN-mediated off-target GSPT1 degradation is abrogated, a property shared with PEG4 and PEG6 but critically absent in shorter PEG2 and PEG3 linkers.
vs. PEG2/3: DC50 310–700 nM, Dmax up to 96%
| Evidence Dimension | GSPT1 neosubstrate degradation (off-target safety) as a function of PEG linker length in CRBN-recruiting PROTACs |
|---|---|
| Target Compound Data | PROTAC 5 (PEG5 linker): DC₅₀ = N.D. (no GSPT1 degradation detected); Cellular IC₅₀ (Stx-1 protection) = 6.89 ± 2.68 µM |
| Comparator Or Baseline | PROTAC 2 (PEG2): DC₅₀ = 430 nM (Lumit), Dmax = 74%; PROTAC 2bis (PEG2): DC₅₀ = 310 nM, Dmax = 96%; PROTAC 3 (PEG3): DC₅₀ = 700/590 nM, Dmax = 29%/68%; PROTAC 4 (PEG4): no GSPT1 degradation, IC₅₀ = 0.74 ± 0.30 µM; PROTAC 6 (PEG6): no GSPT1 degradation, IC₅₀ = 2.68 ± 1.80 µM |
| Quantified Difference | PEG5 (and PEG4/PEG6) PROTACs: zero detectable GSPT1 degradation vs. PEG2/PEG3 PROTACs: DC₅₀ = 310–700 nM with Dmax up to 96%. Off-target degradation is binary (present/absent) depending on linker length threshold. |
| Conditions | HeLa cells; CRBN-recruiting thalidomide-based PROTACs; GSPT1 degradation measured by Western blot and Lumit immunoassay after 6–19 h treatment; Stx-1 cellular protection assay |
Why This Matters
Procurement of Acid-PEG5-C2-Boc enables construction of PROTACs that inherently avoid the GSPT1 off-target degradation liability associated with shorter PEG2/PEG3 linkers—a critical safety consideration for therapeutic degrader programs targeting CRBN-dependent E3 ligase recruitment.
- [1] Tintillier C, Mathieu V, Dassonneville B, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur J Med Chem. 2026;281:117090. Table 1: IC₅₀, CC₅₀, DC₅₀, and Dmax values for PROTACs 2–6. doi:10.1016/j.ejmech.2026.117090. View Source
